Cas no 910297-71-1 (Des-6-4-(2-hydroxyethyl)-1-piperazinyl-6-chloro Dasatinib)

• Product Name: Des-6-4-(2-hydroxyethyl)-1-piperazinyl-6-chloro Dasatinib
• CAS No: 910297-71-1
• MF: C₁₆H₁₃Cl₂N₅O₂S
• MW: 410.277719259262
• CID: 1065181
• PubChem ID: 25022897
• Update Time: 2025-10-17

Des-6-4-(2-hydroxyethyl)-1-piperazinyl-6-chloro Dasatinib Chemical and Physical Properties

Names and Identifiers

• Des-6-[4-(2-hydroxyethyl)-1-piperazinyl]-6-chloro Dasatinib
• 5-Thiazolecarboxamide, N-[2-chloro-6-(hydroxymethyl)phenyl]-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-
• 2-[(6-chloro-2-methylpyrimidin-4-yl)amino]-N-[2-chloro-6-(hydroxymethyl)phenyl]-1,3-thiazole-5-carboxamide
• 910297-71-1
• 2-(6-chloro-2-methylpyrimidin-4-ylamino)-n-(2-chloro-6-(hydroxymethyl)phenyl)thiazole-5-carboxamide
• N-[2-Chloro-6-(hydroxymethyl)phenyl]-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-5-thiazolecarboxamide
• 3B3P7KR7E9
• N-[2-chloro-6-(hydroxymethyl)phenyl]-2-[(6-chloro-2-methylpyrimidin-4-yl)amino]-1,3-thiazole-5-carboxamide
• SCHEMBL4463117
• IFQFVJBGDUJCSG-UHFFFAOYSA-N
• 2-((6-Chloro-2-methylpyrimidin-4-yl)amino)-N-(2-chloro-6-(hydroxymethyl)phenyl)thiazole-5-carboxamide
• Des-6-4-(2-hydroxyethyl)-1-piperazinyl-6-chloro Dasatinib

• Inchi： 1S/C16H13Cl2N5O2S/c1-8-20-12(18)5-13(21-8)22-16-19-6-11(26-16)15(25)23-14-9(7-24)3-2-4-10(14)17/h2-6,24H,7H2,1H3,(H,23,25)(H,19,20,21,22)
• InChI Key： IFQFVJBGDUJCSG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CO)=C1NC(C1=CN=C(NC2C=C(N=C(C)N=2)Cl)S1)=O

Computed Properties

• Exact Mass: 409.01700
• Monoisotopic Mass: 409.0167012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 128.27000
• LogP: 4.18250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Des-6-4-(2-hydroxyethyl)-1-piperazinyl-6-chloro Dasatinib

Des-6-4-(2-hydroxyethyl)-1-piperazinyl-6-chloro Dasatinib: A Comprehensive Overview

Des-6-4-(2-hydroxyethyl)-1-piperazinyl-6-chloro Dasatinib (CAS No: 910297-71-1) is a novel chemical compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound represents a derivative of the well-known tyrosine kinase inhibitor, dasatinib, which has been widely used in the treatment of chronic myeloid leukemia (CML) and other hematologic malignancies. The modification introduced in this compound involves the substitution at the 4-position of the piperazine ring with a hydroxyethyl group, alongside a chlorine atom at the 6-position, which potentially enhances its pharmacokinetic properties and therapeutic efficacy.

The structural modification of dasatinib to create Des-6-4-(2-hydroxyethyl)-1-piperazinyl-6-chloro Dasatinib was aimed at addressing some of the limitations associated with the parent drug. These limitations include issues related to bioavailability, selectivity, and resistance mechanisms observed in certain patient populations. Recent studies have demonstrated that this modified compound exhibits improved solubility, reduced off-target effects, and enhanced potency against various oncogenic kinases, making it a promising candidate for advanced cancer therapies.

From a pharmacological perspective, Des-6-4-(2-hydroxyethyl)-1-piperazinyl-6-chloro Dasatinib has shown remarkable activity against Bcr-Abl, a key oncogenic driver in CML. Additionally, preclinical studies have highlighted its potential to inhibit other critical kinases such as Src family kinases and c-KIT, which are implicated in multiple solid tumors and hematologic cancers. The introduction of the hydroxyethyl group at the piperazine ring not only enhances the compound's ability to penetrate cellular membranes but also improves its binding affinity to the ATP pocket of target kinases.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on Des-6-4-(2-hydroxyethyl)-1-piperazinyl-6-chloro Dasatinib. These studies have revealed that the hydroxyethyl substituent plays a pivotal role in stabilizing the interaction between the compound and its target kinases through hydrogen bonding and hydrophobic interactions. Furthermore, the chlorine atom at the 6-position contributes to the overall electrostatic complementarity of the molecule, enhancing its selectivity profile.

In terms of synthesis, Des-6-4-(2-hydroxyethyl)-1-piperazinyl-6-chloro Dasatinib is typically synthesized via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The synthesis pathway has been optimized to ensure high yields and purity, making it suitable for large-scale production. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

Preclinical toxicology studies conducted on Des-6-4-(2-hydroxyethyl)-1-piperazinyl-6-chloro Dasatinib have indicated a favorable safety profile with minimal adverse effects at therapeutic doses. This is attributed to its improved selectivity towards oncogenic kinases over non-receptor tyrosine kinases involved in normal cellular functions. The compound's toxicity profile was further validated through acute and chronic toxicity studies in animal models, which demonstrated no significant organ damage or systemic toxicity.

One of the most exciting developments involving Des-6